Cas no 126863-46-5 (2-(1H-indol-2-yl)propan-2-ol)

• Product Name: 2-(1H-indol-2-yl)propan-2-ol
• CAS No: 126863-46-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 3165147
• PubChem ID: 11521168
• Update Time: 2025-07-24

2-(1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• a,a-dimethyl-1H-Indole-2-methanol
• 2-(1H-indol-2-yl)propan-2-ol
• SCHEMBL5692312
• 126863-46-5
• G73795
• EN300-1839296

• Inchi： 1S/C11H13NO/c1-11(2,13)10-7-8-5-3-4-6-9(8)12-10/h3-7,12-13H,1-2H3
• InChI Key： IFDPRKAYPFMFEB-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-2-yl)propan-2-ol

Professional Introduction to 2-(1H-indol-2-yl)propan-2-ol (CAS No: 126863-46-5)

2-(1H-indol-2-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 126863-46-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propan-2-ol moiety linked to an indole ring, has garnered attention due to its structural versatility and potential biological activities. The indole core is particularly noteworthy, as it is a common pharmacophore in numerous therapeutic agents, while the secondary alcohol functionality offers opportunities for further derivatization and functional group modifications.

The structural motif of 2-(1H-indol-2-yl)propan-2-ol positions it as a valuable intermediate in the synthesis of more complex molecules. Its dual functionality—the indole ring and the secondary alcohol—makes it a versatile building block for medicinal chemists. The indole ring, known for its presence in natural products like tryptophan derivatives, has been extensively studied for its potential roles in modulating various biological pathways. Meanwhile, the secondary alcohol group provides a reactive site for esterification, etherification, or oxidation, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects. The compound 2-(1H-indol-2-yl)propan-2-ol has been explored as a precursor in the synthesis of molecules that target specific enzymes or receptors involved in these pathways. For instance, derivatives of indole have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

One of the most compelling aspects of 2-(1H-indol-2-yl)propan-2-ol is its potential as a scaffold for drug discovery. The indole ring can be modified in various ways—through substitution at different positions or through functionalization of the side chain—to alter its pharmacological profile. This flexibility allows researchers to fine-tune the compound’s properties, such as solubility, metabolic stability, and binding affinity. Such modifications are crucial in optimizing lead compounds for clinical development.

The secondary alcohol group in 2-(1H-indol-2-yl)propan-2-ol also plays a critical role in its chemical behavior. This hydroxyl group can participate in hydrogen bonding interactions, making it an important feature for designing molecules with specific binding affinities to biological targets. Additionally, it can be oxidized to form an aldehyde or ketone, or esterified to introduce lipophilicity and improve membrane permeability—a common strategy in drug design to enhance oral bioavailability.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(1H-indol-2-yl)propan-2-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex indole derivatives from this precursor. These methods have opened new avenues for exploring the chemical space around indole-based scaffolds, leading to novel compounds with improved pharmacological profiles.

The pharmaceutical industry has been particularly interested in indole derivatives due to their preclinical success stories. Several indole-based drugs have reached the market or are currently under clinical investigation for various therapeutic indications. The compound 2-(1H-indol-2-yl)propan-2-ol aligns well with this trend, offering a promising starting point for developing next-generation therapeutics. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial drug development.

In conclusion, 2-(1H-indol... - 126863... > is a multifaceted compound with significant potential in pharmaceutical chemistry. Its combination of an indole ring and a secondary alcohol provides a rich framework for synthetic manipulation and biological exploration. As research continues to uncover new applications for indole derivatives, 126863... > will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.